Cas no 1805520-59-5 (Ethyl 2-chloro-4-cyanopyridine-3-acetate)

• Product Name: Ethyl 2-chloro-4-cyanopyridine-3-acetate
• CAS No: 1805520-59-5
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4902221
• Update Time: 2025-10-30

Ethyl 2-chloro-4-cyanopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyanopyridine-3-acetate

• Inchi： 1S/C10H9ClN2O2/c1-2-15-9(14)5-8-7(6-12)3-4-13-10(8)11/h3-4H,2,5H2,1H3
• InChI Key： DADLDFOZIMAYQB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-chloro-4-cyanopyridine-3-acetate

Ethyl 2-chloro-4-cyanopyridine-3-acetate (CAS No. 1805520-59-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-4-cyanopyridine-3-acetate, identified by its unique chemical identifier CAS No. 1805520-59-5, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a versatile intermediate, playing a crucial role in the synthesis of various biologically active molecules. The compound's structure, featuring a pyridine core appended with chloro, cyano, and acetate functional groups, endows it with distinct reactivity that makes it invaluable in medicinal chemistry.

The molecular framework of Ethyl 2-chloro-4-cyanopyridine-3-acetate is characterized by its electron-withdrawing nature, primarily due to the presence of the cyano and chloro substituents. These groups not only influence the electronic properties of the molecule but also enhance its utility as a synthetic building block. The acetate moiety, on the other hand, provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring these compounds for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The versatility of Ethyl 2-chloro-4-cyanopyridine-3-acetate makes it an attractive candidate for drug discovery programs.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in disease processes. Inhibiting these enzymes has become a major strategy in drug development. The pyridine core of Ethyl 2-chloro-4-cyanopyridine-3-acetate can be modified to create potent kinase inhibitors with high selectivity and efficacy.

Recent studies have demonstrated the utility of this compound in the development of antiviral agents. The cyano group can be transformed into other functional groups that enhance binding affinity to viral targets. For instance, it has been used to synthesize molecules that inhibit the replication of RNA viruses by targeting key viral enzymes. This approach has shown promise in preclinical trials and is being further investigated for potential therapeutic applications.

The synthesis of Ethyl 2-chloro-4-cyanopyridine-3-acetate involves multi-step organic transformations that highlight its synthetic importance. The process typically begins with the chlorination of a pyridine precursor followed by cyanation and esterification steps. These reactions require careful optimization to ensure high yields and purity. Advances in catalytic methods have made it possible to perform these transformations more efficiently, reducing both cost and environmental impact.

The pharmaceutical industry has embraced green chemistry principles to minimize waste and improve sustainability. The synthesis of Ethyl 2-chloro-4-cyanopyridine-3-acetate exemplifies this trend by incorporating solvent-free reactions and catalytic processes that reduce the need for harsh reagents. Such innovations not only enhance efficiency but also align with global efforts to promote sustainable practices.

In addition to its pharmaceutical applications, this compound has found utility in agrochemical research. Pyridine derivatives are known for their ability to interact with biological targets in plants, making them effective as herbicides and pesticides. Researchers are exploring modifications of Ethyl 2-chloro-4-cyanopyridine-3-acetate to develop novel agrochemicals that offer improved performance while minimizing environmental impact.

The future prospects for Ethyl 2-chloro-4-cyanopyridine-3-acetate are promising, driven by ongoing research and development efforts. As our understanding of biological systems grows, new opportunities will arise for exploiting this versatile intermediate. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion, Ethyl 2-chloro-4-cyanopyridine-3-acetate (CAS No. 1805520-59-5) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery and development. With continued innovation and research, this compound is poised to play an even greater role in addressing some of humanity's most pressing health challenges.